Cas no 106664-92-0 (Carbamothioic acid, S-(4-phenoxybutyl) ester)

Carbamothioic acid, S-(4-phenoxybutyl) ester structure
106664-92-0 structure
Product Name:Carbamothioic acid, S-(4-phenoxybutyl) ester
CAS No:106664-92-0
MF:C11H15NO2S
MW:225.30730175972
CID:95904
PubChem ID:71334385
Update Time:2025-04-18

Carbamothioic acid, S-(4-phenoxybutyl) ester Chemical and Physical Properties

Names and Identifiers

    • Carbamothioic acid, S-(4-phenoxybutyl) ester
    • S-(4-phenoxybutyl) carbamothioate
    • 106664-92-0
    • DTXSID30762508
    • Inchi: 1S/C11H15NO2S/c12-11(13)15-9-5-4-8-14-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H2,12,13)
    • InChI Key: QEOCSPXCNXWRLE-UHFFFAOYSA-N
    • SMILES: S(C(N)=O)CCCCOC1C=CC=CC=1

Computed Properties

  • Exact Mass: 225.08234989g/mol
  • Monoisotopic Mass: 225.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 77.6Ų
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